![molecular formula C24H25ClN2O2 B7713633 2-chloro-N-cyclohexyl-N-((2-hydroxy-7-methylquinolin-3-yl)methyl)benzamide](/img/structure/B7713633.png)
2-chloro-N-cyclohexyl-N-((2-hydroxy-7-methylquinolin-3-yl)methyl)benzamide
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Overview
Description
The compound “2-chloro-N-cyclohexyl-N-((2-hydroxy-7-methylquinolin-3-yl)methyl)benzamide” is a benzamide derivative. Benzamides are a class of compounds containing a benzene ring and an amide group. They are used in a wide range of applications, including pharmaceuticals, paper, and plastic industries .
Scientific Research Applications
Antioxidant Activity:
Benzamides, including AKOS003648094, have been investigated for their antioxidant potential. In vitro studies have shown that some synthesized benzamide compounds exhibit effective total antioxidant, free radical scavenging, and metal chelating activities . These properties are crucial for combating oxidative stress and preventing cellular damage.
Antibacterial Properties:
AKOS003648094 has been evaluated for its antibacterial activity against both gram-positive and gram-negative bacteria. Researchers compared its efficacy with two control drugs. Understanding its antibacterial potential can contribute to the development of novel antimicrobial agents .
Drug Discovery:
Amide compounds, including benzamides, play a significant role in drug discovery. Their diverse pharmacological properties make them valuable candidates for developing new medications. Researchers explore their potential in areas such as cancer treatment, anti-inflammatory drugs, and more .
Industrial Applications:
Benzamides find applications beyond medicine. Industries such as plastics, rubber, paper, and agriculture utilize amide compounds. Their versatility makes them essential in various manufacturing processes .
Biological Molecules and Proteins:
Amides are structural components found in biological molecules, proteins, and synthetic intermediates. Investigating AKOS003648094’s interactions with proteins or its role as a building block can provide insights into biological processes .
Chemical Intermediates:
Benzamides serve as intermediates in the synthesis of other compounds. Researchers use them to create more complex molecules, which can lead to breakthroughs in various scientific fields .
Safety and Hazards
properties
IUPAC Name |
2-chloro-N-cyclohexyl-N-[(7-methyl-2-oxo-1H-quinolin-3-yl)methyl]benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H25ClN2O2/c1-16-11-12-17-14-18(23(28)26-22(17)13-16)15-27(19-7-3-2-4-8-19)24(29)20-9-5-6-10-21(20)25/h5-6,9-14,19H,2-4,7-8,15H2,1H3,(H,26,28) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KPZGJKRWISAHEV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)C=C(C(=O)N2)CN(C3CCCCC3)C(=O)C4=CC=CC=C4Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H25ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
408.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-chloro-N-cyclohexyl-N-((2-hydroxy-7-methylquinolin-3-yl)methyl)benzamide |
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